Cas no 1544771-78-9 (4-(pyrrolidin-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(pyrrolidin-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 1544771-78-9
• MF: C₉H₁₂F₃N₃
• MW: 219.20689201355
• CID: 5999276
• PubChem ID: 82661491
• Update Time: 2025-10-20

4-(pyrrolidin-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole
• 1544771-78-9
• 4-[(pyrrolidin-2-yl)methyl]-3-(trifluoromethyl)-1H-pyrazole
• EN300-1952424

• Inchi： 1S/C9H12F3N3/c10-9(11,12)8-6(5-14-15-8)4-7-2-1-3-13-7/h5,7,13H,1-4H2,(H,14,15)
• InChI Key： XSMNAQABJURLFQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CC1CCCN1)(F)F

Computed Properties

• Exact Mass: 219.09833188g/mol
• Monoisotopic Mass: 219.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-(pyrrolidin-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole

4-(Pyrrolidin-2-yl)methyl-3-(Trifluoromethyl)-1H-Pyrazole: A Comprehensive Overview

CAS No. 1544771-78-9, also known as 4-(pyrrolidin-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The core structure of 4-(pyrrolidin-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole consists of a pyrazole ring substituted with a trifluoromethyl group and a pyrrolidine moiety. The presence of the trifluoromethyl group imparts significant electronic and steric effects, enhancing the compound's stability and bioavailability. The pyrrolidine moiety, on the other hand, contributes to the compound's flexibility and binding affinity to biological targets.

Recent studies have highlighted the multifaceted biological activities of 4-(pyrrolidin-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole. One notable application is its use as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of protein kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. This makes it a valuable lead compound for the development of targeted therapies for cancer and other proliferative disorders.

In addition to its enzymatic inhibition properties, 4-(pyrrolidin-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole has also shown promise in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits high affinity for specific GPCRs, suggesting its potential as a ligand for receptor-based drug discovery.

The pharmacokinetic properties of 4-(pyrrolidin-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole have been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, toxicological studies have shown that it is well-tolerated at therapeutic doses, with minimal adverse effects.

In the context of drug discovery and development, 4-(pyrrolidin-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole serves as an excellent scaffold for structure-based drug design. Its modular structure allows for facile modification through synthetic chemistry techniques, enabling researchers to optimize its pharmacological properties. For example, substituents can be introduced at various positions on the pyrazole ring or the pyrrolidine moiety to enhance binding affinity or selectivity towards specific targets.

The synthetic route to 4-(pyrrolidin-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole has been well-documented in the literature. A common approach involves the reaction of 3-trifluoromethylpyrazole with an appropriate pyrrolidine derivative under mild conditions. This method provides high yields and purity, making it suitable for large-scale production. Advances in synthetic methodologies have further simplified the synthesis process, reducing costs and improving efficiency.

Moreover, computational tools such as molecular docking and molecular dynamics simulations have been employed to gain insights into the binding modes and interactions of 4-(pyrrolidin-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole with its biological targets. These studies have provided valuable information on key residues involved in ligand-receptor interactions, guiding rational drug design efforts.

In conclusion, 4-(pyrrolidin-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1544771-78-9) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in enzyme inhibition and GPCR modulation make it an attractive candidate for further investigation in drug discovery programs. Ongoing research continues to explore its therapeutic potential and optimize its properties for clinical use.